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Compound of Interest

Compound Name: 1-Cyclopropyl-3-iodo-1H-pyrazole
Cat. No.: B13973730
Get Quote

CAS Number: 1616069-72-7 Formula: CeH7IN2 Molecular Weight: 234.04 g/mol

Executive Summary

1-Cyclopropyl-3-iodo-1H-pyrazole is a high-value heterocyclic building block utilized primarily
in the development of small-molecule therapeutics. As a member of the pyrazole class—a
"privileged scaffold" in medicinal chemistry—it serves as a critical intermediate for introducing
the cyclopropyl moiety, which is known to improve metabolic stability and potency by filling
hydrophobic pockets in target proteins (e.g., kinases, GPCRS).

The presence of the iodine atom at the C-3 position, rather than the more common C-4
position, provides a unique vector for diversification via palladium-catalyzed cross-coupling
reactions. This guide details the synthesis, reactivity, and handling of this compound, designed
for researchers requiring high-purity intermediates for lead optimization.

Chemical Identity & Properties
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Property Data
IUPAC Name 1-Cyclopropyl-3-iodo-1H-pyrazole
CAS Number 1616069-72-7
Off-white to pale yellow solid or viscous oil
Appearance ]
(purity dependent)
B Soluble in DMSO, Methanol, DCM, Ethyl
Solubility )
Acetate; Insoluble in Water
LogP (Calc) ~1.8-2.1
2-8°C, inert atmosphere (Argon/Nitrogen),
Storage

protect from light

Structural Significance

The cyclopropyl group at N-1 acts as a bioisostere for isopropyl or ethyl groups but with distinct
conformational rigidity, often reducing oxidative metabolism (CYP450). The C-3 iodine is a
reactive handle, electronically distinct from C-4 halides, often requiring specific catalytic
systems for efficient coupling due to the adjacent nitrogen lone pairs.

Synthetic Pathways[2][3][4][5][6]

The synthesis of 1-cyclopropyl-3-iodo-1H-pyrazole generally follows two strategic routes: N-
Cyclopropylation of a pre-existing 3-iodopyrazole or Sandmeyer lodination of a 3-
aminopyrazole precursor.

Route A: Copper-Catalyzed Chan-Lam Coupling
(Recommended)

This route is preferred for its modularity, allowing the late-stage introduction of the cyclopropyl
group onto the valuable 3-iodopyrazole core.

¢ Mechanism: Oxidative coupling using cyclopropylboronic acid.

o Key Reagents: Cu(OAc)z, 2,2'-Bipyridine, Na2COs, Dichloroethane (DCE).
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Protocol:

Charge: To a reaction vessel, add 3-iodo-1H-pyrazole (1.0 equiv), cyclopropylboronic acid
(2.0 equiv), Cu(OAcC)2 (1.0 equiv), and 2,2'-bipyridine (1.0 equiv).

Solvent: Add anhydrous 1,2-dichloroethane (0.1 M concentration) and Na2COs (2.0 equiv).

Activation: Heat the mixture to 70°C under an air atmosphere (or Oz balloon) for 12—-24
hours. The presence of oxygen is critical for re-oxidizing Cu(l) to the active Cu(ll) species.

Workup: Cool to RT, filter through a Celite pad to remove copper salts, and concentrate the
filtrate.

Purification: Flash column chromatography (Hexanes/EtOAc gradient).

Route B: Sandmeyer Reaction (From 3-Amino)

This route is viable if 1-cyclopropyl-1H-pyrazol-3-amine (CAS 1240565-06-3) is available.

Mechanism: Diazotization of the primary amine followed by displacement with iodide.

Key Reagents: NaNOz, HI or KI, H2SOa/Water.

Protocol:

Diazotization: Dissolve 1-cyclopropyl-1H-pyrazol-3-amine in 20% H2SOa4 at 0°C. Dropwise
add aqueous NaNO: (1.1 equiv), maintaining temperature <5°C.

Substitution: Add a cold solution of KI (1.5 equiv) or HI slowly.

Reaction: Allow to warm to RT and stir for 2 hours. lodine formation (dark color) will be
observed.

Quench: Neutralize with saturated NaHCOs and treat with Na=S203 (sodium thiosulfate) to

remove excess iodine.

Extraction: Extract with EtOAc, dry over MgSOa4, and concentrate.
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Visualization: Synthesis & Reactivity Workflow

The following diagram illustrates the synthesis of the core and its downstream diversification

into bioactive scaffolds.
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Figure 1: Synthetic routes to 1-Cyclopropyl-3-iodo-1H-pyrazole and its utility in Pd-catalyzed

cross-coupling reactions.

Reactivity Profile & Applications

Palladium-Catalyzed Cross-Coupling
The C-3 iodine bond is highly activated for oxidative addition to Pd(0).

e Suzuki-Miyaura Coupling:
o Application: Synthesis of biaryl kinase inhibitors.

o Conditions: Pd(dppf)Clz (5 mol%), Arylboronic acid (1.2 equiv), K2COs (3 equiv),
Dioxane/Water (4:1), 90°C.

o Note: The N-cyclopropyl group is stable under standard basic Suzuki conditions.
e Sonogashira Coupling:

o Application: Creating rigid alkynyl linkers for fragment-based drug design.
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o Conditions: Pd(PPhs)2Clz (5 mol%), Cul (2 mol%), Terminal Alkyne, EtsN (base/solvent),
60°C.

o Selectivity: High chemoselectivity for the C-3 iodine over other potential halides (e.g., if a
C-4 chloro is present).

Medicinal Chemistry Utility

o Kinase Selectivity: The 1-cyclopropyl-3-arylpyrazole motif mimics the adenine ring of ATP.
The vector of the C-3 substituent directs the attached group into the "gatekeeper" region or
the solvent-exposed front of the kinase ATP-binding pocket.

o Metabolic Stability: The cyclopropyl group prevents N-dealkylation, a common metabolic soft
spot for N-methyl or N-ethyl pyrazoles.

Handling and Safety Data

Signal Word:WARNING

Hazard Class H-Code Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2]
Skin Irritation H315 Causes skin irritation.[1][2]
o Causes serious eye irritation.

Eye Irritation H319

[11[2]

May cause respiratory
STOT-SE H335

irritation.[1][2]

Precautionary Measures:
e PPE: Wear nitrile gloves, safety goggles, and a lab coat.
 Inhalation: Handle only in a fume hood to avoid inhalation of dust/vapors.

o Storage: Store in a tightly closed container at 2—-8°C. lodine-containing compounds can be
light-sensitive; store in amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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